Cas no 98433-12-6 (N-(2-(Diethylamino)ethyl)formamide)

• Product Name: N-(2-(Diethylamino)ethyl)formamide
• CAS No: 98433-12-6
• MF: C₇H₁₆N₂O
• MW: 144.214741706848
• CID: 1023938
• PubChem ID: 20393332
• Update Time: 2025-08-05

N-(2-(Diethylamino)ethyl)formamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(Diethylamino)ethyl)formamide
• N-[2-(diethylamino)ethyl]Formamide
• 98433-12-6
• FT-0751391
• AKOS006348145
• SCHEMBL93173
• DTXSID70606619
• DA-17953
• MFCD19217509
• G65818

• Inchi： 1S/C7H16N2O/c1-3-9(4-2)6-5-8-7-10/h7H,3-6H2,1-2H3,(H,8,10)
• InChI Key： ZBGOAWCNVXCVFE-UHFFFAOYSA-N
• SMILES： O=CNCCN(CC)CC

Computed Properties

• Exact Mass: 144.126263138g/mol
• Monoisotopic Mass: 144.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 81.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 32.3Ų

Additional information on N-(2-(Diethylamino)ethyl)formamide

N-(2-(Diethylamino)ethyl)formamide: A Comprehensive Overview

N-(2-(Diethylamino)ethyl)formamide (CAS No. 98433-12-6) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as DEAE-formamide, is characterized by its unique chemical structure and properties, making it an important molecule in various research and industrial processes.

The chemical formula of N-(2-(Diethylamino)ethyl)formamide is C₇H₁₇NO₂. It is a colorless liquid with a molecular weight of 147.21 g/mol. The compound is synthesized through the reaction of diethylamine and formamide, which imparts it with both amine and amide functionalities. These functional groups contribute to its reactivity and solubility in various solvents, making it a valuable reagent in organic synthesis.

In the realm of organic synthesis, N-(2-(Diethylamino)ethyl)formamide serves as a versatile building block for the preparation of more complex molecules. Its amine group can participate in nucleophilic substitution reactions, while the amide group can undergo hydrolysis or condensation reactions. This dual functionality allows chemists to tailor the compound for specific applications, such as the synthesis of pharmaceutical intermediates, polymers, and other functional materials.

Recent studies have highlighted the potential of N-(2-(Diethylamino)ethyl)formamide in drug discovery and development. For instance, researchers at the University of California have explored its use as a precursor for the synthesis of novel antiviral agents. The compound's ability to form stable complexes with metal ions has also been leveraged in the development of metallo-drugs, which are known for their enhanced therapeutic efficacy and reduced side effects.

In the field of biotechnology, N-(2-(Diethylamino)ethyl)formamide has found applications in the purification and stabilization of biomolecules. Its solubilizing properties make it an effective agent for dissolving proteins and nucleic acids, facilitating their separation and analysis. Additionally, the compound's low toxicity and biocompatibility have made it a preferred choice in formulations for drug delivery systems.

The environmental impact of N-(2-(Diethylamino)ethyl)formamide has also been a subject of recent research. Studies conducted by environmental scientists have shown that the compound degrades rapidly under natural conditions, minimizing its potential for environmental accumulation. This characteristic is particularly important for ensuring the sustainability and safety of industrial processes involving this compound.

In conclusion, N-(2-(Diethylamino)ethyl)formamide (CAS No. 98433-12-6) is a multifaceted compound with significant applications in organic synthesis, drug discovery, biotechnology, and environmental science. Its unique chemical properties and versatile reactivity make it an indispensable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, its importance in various scientific disciplines is likely to grow even further.